2,2,2-Trichloroethyl pyridin-4-ylcarbamate

• Molecular Formula: C8H7Cl3N2O2
• Molecular Weight: 269.5 g/mol
• IUPAC Name: 2,2,2-trichloroethyl N-pyridin-4-ylcarbamate
• InChI: InChI=1S/C8H7Cl3N2O2/c9-8(10,11)5-15-7(14)13-6-1-3-12-4-2-6/h1-4H,5H2,(H,12,13,14)
• InChI Key: UXVOPCGMGBPGIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1NC(=O)OCC(Cl)(Cl)Cl

Description

2,2,2-Trichloroethyl pyridin-4-ylcarbamate is a useful research compound. Its molecular formula is C8H7Cl3N2O2 and its molecular weight is 269.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-aminopyridine (1.00 g, 10.6 mmol) and pyridine (1.01 ml, 12.7 mmol) in tetrahydrofuran (35 ml) was added, under ice-cooling, 2,2,2-trichloroethyl chloroformate (1.76 ml, 12.7 mmol), and the mixture was stirred at room temperature for 2 hours. Water was poured to the reaction mixture, and the resulting solution was extracted with ethyl acetate. The extract was washed with water and dried over anhydrous magnesium sulfate, and the solvent was distilled off under reduced pressure. Hexane was poured to the residue, and 1.05 g (36.6%) of the desired product as a solid was separated by filtration.